Cas no 898793-71-0 (2'-Carboethoxy-3-(2,4-dimethylphenyl)propiophenone)

• Product name: 2'-Carboethoxy-3-(2,4-dimethylphenyl)propiophenone
• CAS No: 898793-71-0
• MF: C₂₀H₂₂O₃
• MW: 310.38688
• CID: 1946903
• PubChem ID: 24726280

2'-Carboethoxy-3-(2,4-dimethylphenyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 2'-CARBOETHOXY-3-(2,4-DIMETHYLPHENYL)PROPIOPHENONE
• ethyl 2-[3-(2,4-dimethylphenyl)propanoyl]benzoate
• LogP
• AKOS016021758
• 898793-71-0
• DTXSID30644673
• MFCD03843669
• 2'-Carboethoxy-3-(2,4-dimethylphenyl)propiophenone

• MDL： MFCD03843669
• Inchi： InChI=1S/C20H22O3/c1-4-23-20(22)18-8-6-5-7-17(18)19(21)12-11-16-10-9-14(2)13-15(16)3/h5-10,13H,4,11-12H2,1-3H3
• InChI Key： ODFYFIDCAPZHDR-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=CC=CC=C1C(=O)CCC2=C(C)C=C(C)C=C2

Computed Properties

• Exact Mass: 310.15689456Da
• Monoisotopic Mass: 310.15689456Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 43.4Ų